Cas no 1850916-37-8 (1-(3-Fluoro-2-hydroxypropyl)-2-methylcyclopentane-1-carbonitrile)

• Product Name: 1-(3-Fluoro-2-hydroxypropyl)-2-methylcyclopentane-1-carbonitrile
• CAS No: 1850916-37-8
• MF: C₁₀H₁₆FNO
• MW: 185.23854637146
• CID: 5565731
• PubChem ID: 130963439
• Update Time: 2025-05-19

1-(3-Fluoro-2-hydroxypropyl)-2-methylcyclopentane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1649810
• 1-(3-fluoro-2-hydroxypropyl)-2-methylcyclopentane-1-carbonitrile
• 1850916-37-8
• 1-(3-Fluoro-2-hydroxypropyl)-2-methylcyclopentane-1-carbonitrile

• Inchi： 1S/C10H16FNO/c1-8-3-2-4-10(8,7-12)5-9(13)6-11/h8-9,13H,2-6H2,1H3
• InChI Key： UDJVFGQLFKBSKP-UHFFFAOYSA-N
• SMILES： FCC(CC1(C#N)CCCC1C)O

Computed Properties

• Exact Mass: 185.121592296g/mol
• Monoisotopic Mass: 185.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44Ų

Additional information on 1-(3-Fluoro-2-hydroxypropyl)-2-methylcyclopentane-1-carbonitrile

Introduction to 1-(3-Fluoro-2-hydroxypropyl)-2-methylcyclopentane-1-carbonitrile (CAS No. 1850916-37-8)

1-(3-Fluoro-2-hydroxypropyl)-2-methylcyclopentane-1-carbonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1850916-37-8, represents a unique structural motif that combines a cyclopentane ring with functional groups that make it a promising candidate for further investigation in drug development. The presence of both fluoro and hydroxyl substituents on the propyl side chain introduces intriguing chemical properties that can influence its biological activity and potential therapeutic applications.

The cyclopentane ring is a common structural feature in many biologically active molecules due to its ability to mimic the conformational flexibility of natural products. The incorporation of a methyl group at the 2-position of the cyclopentane ring further enhances the compound's complexity and may contribute to its binding affinity to biological targets. The nitrile group at the 1-position adds another layer of reactivity, allowing for possible transformations into other functionalized derivatives that could exhibit enhanced pharmacological properties.

In recent years, there has been a growing interest in the development of fluorinated compounds for pharmaceutical applications. The introduction of fluorine atoms into molecular structures can significantly alter physicochemical properties such as metabolic stability, lipophilicity, and binding affinity. Specifically, the 3-position fluoro group in this compound is strategically placed to interact with biological targets in a manner that may enhance its efficacy as a drug candidate. This fluorine substituent can also improve the compound's resistance to enzymatic degradation, potentially leading to a longer half-life and improved bioavailability.

The hydroxyl group at the 2-position of the propyl side chain provides another important functional handle for further chemical manipulation. Hydroxyl groups are known to participate in hydrogen bonding interactions, which can be crucial for the binding of small molecules to biological targets. This feature makes 1-(3-Fluoro-2-hydroxypropyl)-2-methylcyclopentane-1-carbonitrile a versatile scaffold for designing molecules with specific biological activities.

The combination of these functional groups—fluoro, hydroxyl, and nitrile—makes this compound an attractive candidate for further exploration in medicinal chemistry. Researchers have been exploring similar structural motifs in their quest to develop novel therapeutic agents with improved pharmacological profiles. The cyclopentane ring itself is known to be a privileged scaffold in drug discovery, with many approved drugs featuring this structural element due to its favorable pharmacokinetic properties.

Recent studies have highlighted the importance of fluorinated compounds in the development of antiviral and anticancer agents. The electron-withdrawing nature of fluorine atoms can enhance the binding affinity of small molecules to their targets, making them more effective at lower concentrations. In addition, fluorine atoms can influence metabolic pathways, potentially reducing the rate at which a drug is metabolized and cleared from the body. This could lead to increased therapeutic efficacy and reduced dosing frequencies.

The nitrile group in 1-(3-Fluoro-2-hydroxypropyl)-2-methylcyclopentane-1-carbonitrile also plays a critical role in its chemical behavior. Nitrile groups are known to be versatile handles for further functionalization through hydrolysis or reduction reactions, allowing chemists to explore various derivatives with different biological activities. This flexibility makes it an ideal starting point for designing libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying new drug candidates.

In conclusion, 1-(3-Fluoro-2-hydroxypropyl)-2-methylcyclopentane-1-carbonitrile represents a promising scaffold for pharmaceutical research due to its unique structural features and potential biological activities. The presence of both fluoro and hydroxyl substituents on the propyl side chain, combined with the nitrile group at the 1-position, offers numerous opportunities for further chemical manipulation and biological evaluation. As interest in fluorinated compounds continues to grow, this compound may serve as an important building block for developing novel therapeutic agents with improved pharmacological profiles.